Cas no 2092860-23-4 (2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide)

• Product Name: 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide
• CAS No: 2092860-23-4
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 5254300
• Update Time: 2025-05-27

2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide

• Inchi： 1S/C7H10O3S/c1-5-6(7(8)9)3-2-4-11(5)10/h2-4H2,1H3,(H,8,9)
• InChI Key： PEPKGZUSOCFLKF-UHFFFAOYSA-N
• SMILES： C1S(=O)C(C)=C(C(O)=O)CC1

Additional information on 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide

Recent Advances in the Study of 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide (CAS: 2092860-23-4)

The compound 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide (CAS: 2092860-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Researchers have successfully optimized its synthesis route, achieving higher yields and purity, which is critical for scaling up production for preclinical studies. The compound's structural features, including the thiopyran ring and carboxylic acid moiety, make it a versatile building block for further chemical modifications.

In vitro and in vivo studies have demonstrated that derivatives of 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound showed potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for developing new antibiotics.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. These studies suggest that the compound interacts with specific bacterial enzymes, disrupting their function and leading to bacterial cell death. Such findings are invaluable for guiding the design of more potent and selective derivatives.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models.

In conclusion, 2H-Thiopyran-5-carboxylic acid, 3,4-dihydro-6-methyl-, 1-oxide (CAS: 2092860-23-4) represents a promising scaffold for the development of new therapeutic agents. Continued research into its derivatives and their biological activities will be crucial for unlocking its full potential in the pharmaceutical industry. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications.